Cas no 1484792-54-2 (1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)-)

• Product Name: 1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)-
• CAS No: 1484792-54-2
• MF: C₄H₂ClF₃N₂S
• MW: 202.585288524628
• CID: 5243861
• Update Time: 2026-03-08

1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)-
• 5-Chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole

• Inchi： 1S/C4H2ClF3N2S/c5-3-9-2(10-11-3)1-4(6,7)8/h1H2
• InChI Key： CBBYGYHKZLAYAN-UHFFFAOYSA-N
• SMILES： S1C(Cl)=NC(CC(F)(F)F)=N1

Additional information on 1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)-

Comprehensive Guide to 1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)- (CAS No. 1484792-54-2)

The compound 1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)- (CAS No. 1484792-54-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiadiazole core substituted with chloro and trifluoroethyl groups, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

One of the most searched questions about 1,2,4-Thiadiazole derivatives revolves around their synthetic pathways and biological activities. Studies indicate that the presence of the trifluoroethyl group enhances the molecule's lipophilicity, which can improve its bioavailability and metabolic stability. This characteristic is particularly relevant in the development of central nervous system (CNS) drugs, a trending topic in modern pharmacology. Additionally, the chloro-substituted thiadiazole moiety is known to exhibit antimicrobial and antifungal properties, making it a candidate for agricultural chemical formulations.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole. Recent publications highlight the use of catalytic processes and microwave-assisted reactions to reduce waste and energy consumption. These advancements align with the global push for environmentally friendly chemical production, a hot topic in both academic and industrial circles.

The market demand for 1,2,4-Thiadiazole derivatives is steadily increasing, driven by their versatility in medicinal chemistry and crop science. Analysts predict growth in applications such as neurological disorder treatments and next-generation pesticides. Companies specializing in custom synthesis and fine chemicals are actively listing this compound in their portfolios, catering to the needs of research institutions and pharmaceutical developers.

From a regulatory perspective, 1484792-54-2 is not classified under restricted categories, which simplifies its procurement for legitimate research purposes. However, users must adhere to laboratory safety protocols when handling this compound, as with any chemical substance. Proper storage conditions and material safety data sheets (MSDS) should always be consulted to ensure safe usage.

For those searching where to buy 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole, several chemical suppliers offer this compound in varying purities and quantities. It's advisable to verify the certificate of analysis (CoA) and supplier reputation before purchase. Bulk inquiries often receive competitive pricing, especially for pharmaceutical-grade materials.

In summary, 1,2,4-Thiadiazole, 5-chloro-3-(2,2,2-trifluoroethyl)- represents an important building block in modern chemistry. Its applications span from drug development to agricultural innovations, with ongoing research uncovering new potentials. As the scientific community continues to explore heterocyclic compounds, this molecule remains a subject of significant interest and utility.